Given the large bamboo resource base with considerable potential to act as an important carbon sink, Ethiopia has included bamboo in the national Reducing Emissions from Deforestation and Forest Degradation and enhancing forest carbon stocks (REDD+) and Clean Development Mechanisms (CDM) programs. However, little is known about the carbon stock and sequestration potential of bamboo forests. As a result, this research was conducted to quantify the carbon sequestration and storage capacity of Oxytenanthera abyssinica forests in the Lower Beles River Basin, northwestern Ethiopia. To this end, a total of 54 circular plots, each measuring 100 m2 with a radius of 5.64 m, were established to conduct the inventory in Assitsa and Eddida bamboo forests, the typical bamboo sites in Lower Beles River Basin. Biomass accumulation of bamboo was estimated using an allometric equation based on diameter at breast height (DBH) and age. Soil samples were taken from two different soil depths (0–15 and 15–30 cm) to determine soil organic carbon. Results indicate that the mean biomass of the bamboo forests in the study area accounted for about 177.1 $$\pm$$ 3.1 Mg ha−1. The mean biomass carbon and soil organic carbon stock of the bamboo forests were 83.2 $$\pm$$ 1.5 Mg C ha−1 and 70 $$\pm$$ 1.7 Mg C ha−1, respectively. Therefore, the mean carbon stock of the O. abyssinica bamboo forests was 152.5 $$\pm$$ 2.5 Mg C ha−1 to 559.8 $$\pm$$ 9.0 ton CO2 ha−1. This study highlights the importance of assessing bamboo’s carbon stock and sequestration potential for enhancing its role in climate change mitigation and sustainable resource management. The O. abyssinica bamboo forests of the study area have significant carbon stock and sequestration potential. Therefore, sustainable management of these crucial vegetation resources will enhance their role in providing ecosystem services, including climate change mitigation.

In Ethiopia, highland bamboo has been cultivated in various niches: farmlands, riverbanks, woodlot boundaries, and homesteads, and agroforestry systems. However, the biomass and carbon storage of potential of bamboo forests across niches is not well characterized in Ethiopia. Therefore, this study was conducted to estimate the biomass and carbon storage potential of highland bamboo plantations in northwestern Ethiopia. To this end, a total of 60 circular plots measuring 100 m2 with a radius of 5.64 m were randomly established on the homestead, woodlot, and riverbank plantation niches to conduct the inventory. The biomass storage of bamboo was calculated based on previously published allometric equations. Biomass and carbon stock variations among age-classes and niches of bamboo forests were analyzed using analysis of variance (ANOVA) and subsequent pairwise means comparisons of carbon stocks among niches were performed via post hoc Tukey test at p  中文翻译： 埃塞俄比亚西北部高原竹林的碳储量潜力 在埃塞俄比亚，高地竹子在不同的生态位进行了种植：农田、河岸、林地边界、宅基地和农林系统。然而，在埃塞俄比亚，竹林生态位的生物量和碳储量潜力并没有得到很好的表征。因此，本研究旨在估算埃塞俄比亚西北部高地竹林的生物量和碳储存潜力。为此，在宅基地、林地、河岸人工林龛位上随机设置60个100m2、半径5.64m的圆形样地进行清查。竹子的生物量储存是根据先前公布的异速生长方程计算的。使用方差分析 (ANOVA) 分析竹林不同年龄组和生态位之间的生物量和碳储量变化，随后通过 p < 0.05 的事后 Tukey 检验对生态位之间的碳储量进行成对均值比较。结果表明，整个生态位的平均地上生物量 (AGB) 范围为 150.18 – 191.42 Mg ha−1。最高量的 AGB 储存在宅基地生态位 (191.42 Mg ha-1)，其次是林地 (180.11 Mg ha-1) 和河岸生态位 (150.17 Mg ha-1)，分别。最高的碳储量 (111.56 Mg C ha−1) 出现在宅基地生态位中，而最小的碳储量记录在河岸生态位中 (87.52 Mg C ha−1)。由于施用粪肥和天然肥料，宅基地竹林的生物量储存量最高，定期收割和管理茎秆，防止非法采伐和放牧。这项研究强调了竹子种植园在减缓气候变化方面的重要性。因此，应提倡种植竹子；政府、大学、研究中心、国际竹藤组织 (INBAR) 和其他合作伙伴的自然资源管理和林业部门应与当地社区合作，在他们的宅基地和退化土地上扩大竹林种植。

China’s terrestrial ecosystems play a pronounced role in the global carbon cycle. Here we combine spatially-explicit information on vegetation, soil, topography, climate and land use change with a process-based biogeochemistry model to quantify the responses of terrestrial carbon cycle in China during the 20th century. At a century scale, China’s terrestrial ecosystems have acted as a carbon sink averaging at 96 Tg C yr− 1, with large inter-annual and decadal variabilities. The regional sink has been enhanced due to the rising temperature and CO2 concentration, with a slight increase trend in carbon sink strength along with the enhanced net primary production in the century. The areas characterized by C source are simulated to extend in the west and north of the Hu Huanyong line, while the eastern and southern regions increase their area and intensity of C sink, particularly in the late 20th century. Forest ecosystems dominate the C sink in China and are responsible for about 64% of the total sink. On the century scale, the increase in carbon sinks in China’s terrestrial ecosystems is mainly contributed by rising CO2. Afforestation and reforestation promote an increase in terrestrial carbon uptake in China from 1950s. Although climate change has generally contributed to the increase of carbon sinks in terrestrial ecosystems in China, the positive effect of climate change has been diminishing in the last decades of the 20th century. This study focuses on the impacts of climate, CO2 and land use change on the carbon cycle, and presents the potential trends of terrestrial ecosystem carbon balance in China at a century scale. While a slight increase in carbon sink strength benefits from the enhanced vegetation carbon uptake in China’s terrestrial ecosystems during the 20th century, the increase trend may diminish or even change to a decrease trend under future climate change.

Understanding a carbon budget from a national perspective is essential for establishing effective plans to reduce atmospheric CO2 growth. The national characteristics of carbon budgets are reflected in atmospheric CO2 variations; however, separating regional influences on atmospheric signals is challenging owing to atmospheric CO2 transport. Therefore, in this study, we examined the characteristics of atmospheric CO2 variations over South and North Korea during 2000–2016 and unveiled the causes of their regional differences in the increasing rate of atmospheric CO2 concentrations by utilizing atmospheric transport modeling. The atmospheric CO2 concentration in South Korea is rising by 2.32 ppm year− 1, which is more than the globally-averaged increase rate of 2.05 ppm year− 1. Atmospheric transport modeling indicates that the increase in domestic fossil energy supply to support manufacturing export-led economic growth leads to an increase of 0.12 ppm year− 1 in atmospheric CO2 in South Korea. Although enhancements of terrestrial carbon uptake estimated from both inverse modeling and process-based models have decreased atmospheric CO2 by up to 0.02 ppm year− 1, this decrease is insufficient to offset anthropogenic CO2 increases. Meanwhile, atmospheric CO2 in North Korea is also increasing by 2.23 ppm year− 1, despite a decrease in national CO2 emissions close to carbon neutrality. The great increases estimated in both South Korea and North Korea are associated with changes in atmospheric transport, including increasing emitted and transported CO2 from China, which have increased the national atmospheric CO2 concentrations by 2.23 ppm year− 1 and 2.27 ppm year− 1, respectively. This study discovered that economic activity is the determinant of regional differences in increasing atmospheric CO2 in the Korea Peninsula. However, from a global perspective, changes in transported CO2 are a major driver of rising atmospheric CO2 over this region, yielding an increase rate higher than the global mean value. Our findings suggest that accurately separating the contributions of atmospheric transport and regional sources to the increasing atmospheric CO2 concentrations is important for developing effective strategies to achieve carbon neutrality at the national level.

Using ‘higher-tier’ emission factors in National Greenhouse Gas Inventories is essential to improve quality and accuracy when reporting carbon emissions and removals. Here we systematically reviewed 736 data across 249 sites (published 2003–2020) to derive emission factors associated with land-use change in Indonesian mangroves blue carbon ecosystems. Four management regimes—aquaculture, degraded mangrove, regenerated mangrove and undisturbed mangrove—gave mean total ecosystem carbon stocks of 579, 717, 890, and 1061 Mg C ha−1 respectively. The largest biomass carbon stocks were found in undisturbed mangrove; followed by regenerated mangrove, degraded mangrove, and aquaculture. Top 100-cm soil carbon stocks were similar across regimes, ranging between 216 and 296 Mg C ha−1. Carbon stocks between 0 and 300 cm varied significantly; the highest values were found in undisturbed mangrove (916 Mg C ha−1), followed by regenerated mangrove (803 Mg C ha−1), degraded mangrove 666 Mg C ha−1), and aquaculture (562 Mg C ha−1). Using deep layer (e.g., 300 cm) soil carbon stocks would compensate for the underestimation of surface soil carbon removed from areas where aquaculture is widely practised. From a project perspective, deep layer data could secure permanence or buffer potential leakages. From a national GHG accounting perspective, it also provides a safeguard in the MRV system.

Economic growth is dependent on economic activity, which often translates to higher levels of carbon emissions. With the emergence of technologies that promote sustainable production, governments are working towards achieving their target economic growth while minimizing environmental emissions to meet their commitments to the international community. The IPCC reports that economic activities associated with electricity and heat production contributed most to GHG emissions and it led to the steady increase in global average temperatures. Currently, more than 90% of the total GHG emissions of the ASEAN region is attributable to Indonesia, Malaysia, the Philippines, Thailand, and Vietnam. These regions are expected to be greatly affected with climate change. This work analyzes how ASEAN nations can achieve carbon reduction targets while aspiring for economic growth rates in consideration of interdependencies between nations. We thus develop a multi-regional input–output model which can either minimize collective or individual carbon emissions. A high-level eight-sector economy is used for analyzing different economic strategies. This model shows that minimizing collective carbon emissions can still yield economic growth. Countries can focus on developing sectors that have potentials for growth and lower carbon intensity as new technologies become available. In the case study examined, results indicate that the services sector, agriculture, and food manufacturing sector have higher potential for economic growth under carbon reduction emission constraints. In addition, the simultaneous implementation of multiple carbon emission reduction strategies provides the largest reduction in regional carbon emissions. This model provides a more holistic view of how the generation of carbon emissions are influenced by the interdependence of nations. The emissions reduction achieved by each country varied depending on the state of technology and the level of economic development in the different regions. Though the presented case focused on the ASEAN region, the model framework can be used for the analysis of other multi-regional systems at various levels of resolution if data is available. Insights obtained from the model results can be used to help nations identify more appropriate and achievable carbon reduction targets and to develop coordinated and more customized policies to target priority sectors in a country. This model is currently limited by the assumption of fixed technical coefficients in the exchange and interdependence of different regions. Future work can investigate modelling flexible multi-regional trade where regions have the option of substituting goods and products in its import or export structure. Other strategies for reducing carbon emission intensity can also be explored, such as modelling transport mode choices, or establishing sectors for waste management. Hybrid models which integrate the multi-regional input–output linear program model with data envelopment analysis can also be developed.

The purpose of this study was to investigate the effects of thinning on stand growth, carbon (C) sequestration, and soil properties in Brutia pine (Pinus brutia Ten.) plantations. The study was conducted at two experimental sites -the Antalya-Kaş and Isparta-Eğirdir plantation areas- in Turkey between 1985 and 2015. Different thinning intensities -unthinned (control), moderate, and heavy- were replicated in four blocks. We determined the C in the living biomass, litter, soil, and some soil features for each experimental parcel. We found no statistically significant difference in total stand volume between thinning-intensity treatments 30 years after thinning. This may be due to more light availability and less competition between trees and faster tree-diameter growth rate after thinning, thus explaining the volume in the treated parcels compared to the control over time. The C stocks in the biomass, litter, and soil were not significantly influenced by the thinning intensity. The nutrients in the litter and soil, and other soil properties, were not significantly different among thinning parcels. This implies that the C and other nutrients in the litter and soil are related to the stand volume and biomass, which were not changed by thinning in time. This finding is important in terms of showing that there was no change in total stand volume by thinning, which has been debated in the literature. This information is useful for forest managers when determining thinning strategy.

Forest carbon models are recognized as suitable tools for the reporting and verification of forest carbon stock and stock change, as well as for evaluating the forest management options to enhance the carbon sink provided by sustainable forestry. However, given their increased complexity and data availability, different models may simulate different estimates. Here, we compare carbon estimates for Romanian forests as simulated by two models (CBM and EFISCEN) that are often used for evaluating the mitigation options given the forest-management choices. The models, calibrated and parameterized with identical or harmonized data, derived from two successive national forest inventories, produced similar estimates of carbon accumulation in tree biomass. According to CBM simulations of carbon stocks in Romanian forests, by 2060, the merchantable standing stock volume will reach an average of 377 m3 ha−1, while the carbon stock in tree biomass will reach 76.5 tC ha−1. The EFISCEN simulations produced estimates that are about 5% and 10%, respectively, lower. In addition, 10% stronger biomass sink was simulated by CBM, whereby the difference reduced over time, amounting to only 3% toward 2060. This model comparison provided valuable insights on both the conceptual and modelling algorithms, as well as how the quality of the input data may affect calibration and projections of the stock and stock change in the living biomass pool. In our judgement, both models performed well, providing internally consistent results. Therefore, we underline the importance of the input data quality and the need for further data sampling and model improvements, while the preference for one model or the other should be based on the availability and suitability of the required data, on preferred output variables and ease of use.

The stock dynamics of harvested wood products (HWPs) are a relevant component of anthropogenic carbon cycles. Generally, HWP stock increases are treated as carbon removals from the atmosphere, while stock decreases are considered emissions. Among the different approaches suggested by the Intergovernmental Panel on Climate Change (IPCC) for accounting HWPs in national greenhouse gas inventories, the production approach has been established as the common approach under the Kyoto Protocol and Paris Agreement. However, the 24th session of the Conference of the Parties to the United Nations Framework Convention on Climate Change decided that alternative approaches can also be used. The IPCC has published guidelines for estimating HWP carbon stocks and default parameters for the various approaches in the 2006 Guidelines, 2013 Guidance, and 2019 Refinement. Although there are significant differences among the default methods in the three IPCC guidelines, no studies have systematically quantified or compared the results from the different guidelines on a global scale. This study quantifies the HWP stock dynamics and corresponding carbon removals/emissions under each approach based on the default methods presented in each guideline for 235 individual countries/regions. We identified relatively good consistency in carbon stocks/removals between the stock-change and the atmospheric flow approaches at a global level. Under both approaches, the methodological and parameter updates in the 2019 Refinement (e.g., considered HWPs, starting year for carbon stocks, and conversion factors) resulted in one-third reduction in carbon removals compared to the 2006 Guidelines. The production approach leads to a systematic underestimation of global carbon stocks and removals because it confines accounting to products derived from domestic harvests and uses the share of domestic feedstock for accounting. The 2013 Guidance and the 2019 Refinement reduce the estimated global carbon removals under the production approach by 15% and 45% (2018), respectively, compared to the 2006 Guidelines. Gradual refinements in the IPCC default methods have a considerably higher impact on global estimates of HWP carbon stocks and removals than the differences in accounting approaches. The methodological improvements in the 2019 Refinement halve the global HWP carbon removals estimated in the former version, the 2006 Guidelines.

Wood harvesting and storage (WHS) is a hybrid Nature-Engineering combination method to combat climate change by harvesting wood sustainably and storing it semi-permanently for carbon sequestration. To date, the technology has only been purposefully tested in small-scale demonstration projects. This study aims to develop a concrete way to carry out WHS at large-scale. We describe a method of constructing a wood storage facility, named Wood Vault, that can bury woody biomass on a mega-tonne scale in specially engineered enclosures to ensure anaerobic environments, thus preventing wood decay. The buried wood enters a quasi-geological reservoir that is expected to stay intact semi-permanently. Storing wood in many environments is possible, leading to seven versions of Wood Vault: (1) Burial Mound (Tumulus or Barrow), (2) Underground (Pit, Quarry, or Mine), (3) Super Vault, (4) Shelter, (5) AquaOpen or AquaVault with wood submerged under water, (6) DesertOpen or DesertVault in dry regions, (7) FreezeVault in cold regions such as Antarctica. Smaller sizes are also possible, named Baby Vault. A prototype Wood Vault Unit (WVU) occupies 1 hectare (ha, 100 m by 100 m) of surface land, 20 m tall, stores up to 100,000 m3 of wood, sequestering 0.1 MtCO2. A 1 MtCO2 y−1 sequestration rate can be achieved by collecting currently unused wood residuals (WR) on an area of 25,000 km2, the size of 10 typical counties in the eastern US, corresponding to an average transportation distance of less than 100 km. After 30 years of operation, such a Wood Vault facility would have sequestered 30 MtCO2, stored in 300 WVUs, occupying a land surface of 300 ha. The cost is estimated at $10–50/tCO2 with a mid-point price of $30/tCO2. To sequester 1 GtCO2 y−1, wood can be sourced from currently unexploited wood residuals on an area of 9 Mkm2 forested land (9 million square kilometers, size of the US), corresponding to a low areal harvesting intensity of 1.1 tCO2 ha−1 y−1. Alternatively, giga-tonne scale carbon removal can be achieved by harvesting wood at a medium harvesting intensity of 4 tCO2 ha−1 y−1 on 3 Mkm2 of forest (equivalent to increasing current world wood harvest rate by 25%), or harvest on 0.8 Mkm2 forest restored from past Amazon deforestation at high harvest intensity, or many combinations of these and other possibilities. It takes 1000 facilities as discussed above to store 1 GtCO2 y−1, compared to more than 6000 landfills currently in operation in the US. After full closure of a Wood Vault, the land can be utilized for recreation, agriculture, solar farm, or agrivoltaics. A more distributed small operator model (Baby Vault) has somewhat different operation and economic constraints. A 10 giga-tonne sequestration rate siphons off only 5% of total terrestrial net primary production, thus possible with WHS, but extreme caution needs to be taken to ensure sustainable wood sourcing. Our technical and economic analysis shows that Wood Vault can be a powerful tool to sequester carbon reliably, using a variety of wood sources. Most pieces of the technology already exist, but they need to be put together efficiently in practice. Some uncertainties need to be addressed, including how durability of buried wood depends on detailed storage methods and burial environment, but the science and technology are known well enough to believe the practicality of the method. The high durability, verifiability and low-cost makes it already an attractive option in the current global carbon market. Woody biomass stored in Wood Vaults is not only a carbon sink to combat current climate crisis, but also a valuable resource for the future that can be used as biomass/bioenergy and carbon supply. The quantity of this wood utilization can be controlled carefully to maintain a desired amount of CO2 in the atmosphere to keep the Earth’s climate from diving into the next ice age, acting as a climate thermostat. The CO2 drawdown time is on the order of 100 years while the ramp-up time is a decade. A sense of urgency is warranted because the CO2 removal rate is limited by biosphere productivity, thus delayed action means a loss of opportunity. In conclusion, WHS provides a tool for managing our Earth system, which will likely remain forever in the Anthropocene.